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For Researchers, Scientists, and Drug Development Professionals

Introduction

17(R)-Resolvin D3 (17(R)-RvD3) is a specialized pro-resolving mediator (SPM) derived from
the omega-3 fatty acid docosahexaenoic acid (DHA). As an aspirin-triggered epimer of
Resolvin D3, it plays a crucial role in the resolution of inflammation, making it a significant
target for research and drug development in various inflammatory diseases. Accurate and
reliable quantification of 17(R)-RvD3 in plasma is essential for understanding its physiological
roles and therapeutic potential. These application notes provide detailed protocols for the
measurement of 17(R)-RvD3 in plasma using Liquid Chromatography with tandem mass
spectrometry (LC-MS/MS) and Enzyme-Linked Immunosorbent Assay (ELISA).

Biosynthesis and Signaling Pathway of 17(R)-
Resolvin D3

17(R)-Resolvin D3 is synthesized via the "aspirin-triggered” pathway. Aspirin acetylates the
cyclooxygenase-2 (COX-2) enzyme, which then converts DHA into 17(R)-
hydroperoxydocosahexaenoic acid (17(R)-HpDHA). This intermediate is subsequently
converted by 5-lipoxygenase (5-LOX) to form 17(R)-Resolvin D3.[1] This SPM then binds to
specific G-protein coupled receptors, such as GPR32 and ALX/FPRZ2, to initiate downstream
signaling cascades that promote the resolution of inflammation.[2] These pathways often
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involve the modulation of key signaling molecules like those in the MAPK and PI3K/Akt

pathways.[3]
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Figure 1: Biosynthesis and signaling pathway of 17(R)-Resolvin D3.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the detection of 17(R)-

Resolvin D3 and related compounds in plasma. Data for 17(R)-Resolvin D1 is included as a

reference due to the limited availability of specific quantitative data for 17(R)-Resolvin D3.

Concentration

Analyte Method Sample Type Range / Reference
Sensitivity
Human Plasma
17(R)-Resolvin
b1 LC-MS/MS (post n-3 161 + 7 pg/mL [4115]
supplementation)
Assay Range:
] Human Plasma, 3.3-2,000 pg/mL;
Resolvin D1 ELISA o [6]
Serum Sensitivity: ~15
pg/mL
Human Serum,
Resolvin D3 ELISA Not specified [7]
Plasma
LLOQ: 0.02-0.2
Various SPMs LC-MS/MS Human Plasma nM (~7-70 [8]
pg/mL)
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Experimental Protocols

Protocol 1: Quantification of 17(R)-Resolvin D3 in
Plasma by LC-MS/MS

This protocol is based on established methods for the analysis of specialized pro-resolving
mediators and can be adapted for the specific quantification of 17(R)-Resolvin D3.[8][9]

1. Sample Collection and Storage:

Collect whole blood in EDTA-containing tubes.

Centrifuge at 1000 x g for 15 minutes at 4°C within 30 minutes of collection.

Aliquot the supernatant (plasma) into clean polypropylene tubes and store at -80°C until
analysis. Avoid repeated freeze-thaw cycles.[10]

N

. Sample Preparation (Solid-Phase Extraction - SPE):
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@masample (e.g., 500 pL)

Spike with Deuterated
Internal Standard (e.g., RvD3-d5)

'

Protein Precipitation
(e.g., with cold Methanol)

'

Centrifuge and Collect Supernatant

Load Sample

Wash Cartridge
(e.g., with aqueous solvent)

Elute 17(R)-RvD3

Evaporate to Dryness
(under Nitrogen stream)

'

Condition SPE Cartridge
(e.g., C18)

(e.g., with Methanol or Acetonitrile)

Reconstitute in Mobile Phase
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@ Standards and Samp? Add Antibody to Wells

Add Standards or Samples
to Wells

'

Add HRP-conjugated Tracer

Incubate (e.g., 18 hours at 4°C)

Wash Wells

Add Substrate Solution

Incubate for Color Development
(e.g., 90-120 min at RT)

Add Stop Solution

Read Absorbance
(e.g., at 405-420 nm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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